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Compound of Interest

Compound Name: Resveratrol-13C6

Cat. No.: B563777

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resveratrol-13C6 is a stable isotope-labeled form of resveratrol, a naturally occurring
polyphenolic compound that has garnered significant interest for its potential antioxidant, anti-
inflammatory, and anti-aging properties. The incorporation of six carbon-13 atoms into one of
the phenyl rings of the resveratrol molecule makes it an invaluable tool for researchers in
various fields, particularly in metabolism, pharmacokinetics, and quantitative analysis. This
technical guide provides a comprehensive overview of the chemical properties, experimental
applications, and relevant methodologies associated with Resveratrol-13C6.

Chemical and Physical Properties

Resveratrol-13C6 shares the same fundamental chemical structure as its unlabeled
counterpart, with the key difference being the isotopic enrichment. This enrichment provides a
distinct mass shift, which is crucial for its applications in mass spectrometry-based assays. The
primary properties of Resveratrol-13C6 are summarized below.

General Properties
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Property Value Reference
trans-Resveratrol-13C6, 5-

Synonyms [(L1E)-2-(4-Hydroxyphenyl- [1]
13C6)ethenyl]-1,3-benzenediol

CAS Number 1185247-70-4 [1]

Molecular Formula 13C6CsH1203 [1]

Molecular Weight 234.20 g/mol [1]

Appearance Solid, off-white to tan powder [1]

Purity and Isotopic Enrichment
Property Value Reference

Purity (by HPLC)

>95% to 98% (CP)

[2]

Isotopic Purity

99 atom % 13C

Mass Shift

M+6

Physicochemical Properties

While specific solubility and stability data for Resveratrol-13C6 are not extensively published,

the values for unlabeled trans-resveratrol provide a reliable estimate due to their structural

identity.
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Property Value Reference
Melting Point 266-268°C

Storage Temperature -20°C

Solubility in Water 0.05 mg/mL [3]
Solubility in Ethanol ~50-65 mg/mL [415]
Solubility in DMSO ~65 mg/mL [4]
Solubility in PEG-400 373.85 mg/mL [3]

Stable in acidic pH, degrades
Stability in neutral and basic conditions.  [3][5]

Light and pH sensitive.

Synthesis of Resveratrol-13C6

A detailed, publicly available protocol for the specific synthesis of Resveratrol-13C6 is not
readily found in the scientific literature. However, the general synthesis of resveratrol is well-
documented and can be adapted for isotopic labeling.[6][7][8] The synthesis typically involves a
Wittig or Horner-Wadsworth-Emmons reaction to form the stilbene backbone. For the synthesis
of Resveratrol-13C6, one of the key precursors, such as a protected 4-hydroxybenzaldehyde,
would need to be synthesized using a 13C-labeled benzene ring as the starting material.

Experimental Applications and Protocols

The primary application of Resveratrol-13C6 is as an internal standard in quantitative mass
spectrometry-based analyses, such as liquid chromatography-tandem mass spectrometry (LC-
MS/MS). Its identical chemical behavior to endogenous or administered unlabeled resveratrol,
combined with its distinct mass, allows for precise and accurate quantification in complex
biological matrices.

Pharmacokinetic and Metabolic Studies

Resveratrol-13C6 is crucial for elucidating the absorption, distribution, metabolism, and
excretion (ADME) of resveratrol.
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Caption: Workflow for pharmacokinetic analysis using Resveratrol-13C6.
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e Sample Preparation:

o To 100 pL of plasma, add a known concentration of Resveratrol-13C6 solution (e.g., 25
ng/mL).

o Add 300 pL of acetonitrile to precipitate proteins.
o Vortex the mixture for 1 minute.
o Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes at 4°C.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the initial mobile phase.
e LC-MS/MS Conditions:
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient of water with a modifier (e.g., 0.1% formic acid or 5 mM
ammonium acetate) and an organic solvent like acetonitrile or methanol.

o Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode.

= Monitor the specific precursor-to-product ion transitions for both unlabeled resveratrol
and Resveratrol-13C6. For example:

» Resveratrol: m/z 227 -> 185
= Resveratrol-13C6: m/z 233 -> 191

o Quantification: The concentration of unlabeled resveratrol is determined by comparing the
peak area ratio of the analyte to the internal standard against a calibration curve.

Signaling Pathway Analysis
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While Resveratrol-13C6 is primarily used for quantification, it plays a critical role in studies
investigating the effects of resveratrol on cellular signaling pathways by ensuring accurate
measurement of resveratrol concentrations that elicit the observed biological responses. Two of
the most studied pathways are the SIRT1 and Nrf2 pathways.

SIRT1 Activation Pathway

Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), an NAD+-dependent deacetylase
involved in cellular regulation, including metabolism and aging.

activates f Downstream Targets e s <SRl
Resveratrol SIRT1 Deacetylation (e.g., PGC-1a, FOXO, p53) (e.g., Mitochondrial Biogenesis,
L . o[t Stress Resistance, Apoptosis Regulation)
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Caption: Resveratrol activates SIRT1, leading to downstream effects.

Nrf2 Activation Pathway

Resveratrol can also activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a
key regulator of the cellular antioxidant response.
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Caption: Resveratrol promotes Nrf2 translocation and antioxidant gene expression.

Conclusion
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Resveratrol-13C6 is an indispensable tool for researchers studying the biological activities of
resveratrol. Its primary role as an internal standard enables accurate and precise quantification
in complex biological samples, which is fundamental for robust pharmacokinetic, metabolic,
and mechanistic studies. While direct experimental protocols for using Resveratrol-13C6 to
probe signaling pathways are not common, its use in quantifying resveratrol levels in such
experiments is critical for understanding dose-response relationships and the physiological
relevance of the observed effects. This guide provides a foundational understanding of the
properties and applications of Resveratrol-13C6 to aid in the design and execution of future
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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